Cas no 2770894-96-5 ((R)-3-Methyl-pyrrolidine-1,3-dicarboxylic acid 1-(9H-fluoren-9-ylmethyl) ester)

• Product Name: (R)-3-Methyl-pyrrolidine-1,3-dicarboxylic acid 1-(9H-fluoren-9-ylmethyl) ester
• CAS No: 2770894-96-5
• MF: C₂₁H₂₁NO₄
• MW: 351.395745992661
• CID: 6030291
• Update Time: 2025-07-19

(R)-3-Methyl-pyrrolidine-1,3-dicarboxylic acid 1-(9H-fluoren-9-ylmethyl) ester Chemical and Physical Properties

Names and Identifiers

• (R)-3-Methyl-pyrrolidine-1,3-dicarboxylic acid 1-(9H-fluoren-9-ylmethyl) ester

• Inchi： 1S/C21H21NO4/c1-21(19(23)24)10-11-22(13-21)20(25)26-12-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-9,18H,10-13H2,1H3,(H,23,24)/t21-/m1/s1
• InChI Key： NGTKYDCBAVGDLQ-OAQYLSRUSA-N
• SMILES： C(C1C2=CC=CC=C2C2=CC=CC=C12)OC(N1CC[C@@](C1)(C)C(=O)O)=O

Experimental Properties

• Density: 1.289±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 543.7±43.0 °C(Predicted)
• pka: 4.61±0.20(Predicted)

Additional information on (R)-3-Methyl-pyrrolidine-1,3-dicarboxylic acid 1-(9H-fluoren-9-ylmethyl) ester

Introduction to (R)-3-Methyl-pyrrolidine-1,3-dicarboxylic acid 1-(9H-fluoren-9-ylmethyl) ester (CAS No. 2770894-96-5)

(R)-3-Methyl-pyrrolidine-1,3-dicarboxylic acid 1-(9H-fluoren-9-ylmethyl) ester, with the CAS number 2770894-96-5, is a specialized compound that has garnered significant attention in the field of chemical and biomedical research. This compound belongs to a class of molecules known for their structural complexity and potential applications in drug development and material science. The unique combination of a pyrrolidine core and a fluorenylmethyl ester moiety makes it a fascinating subject for further investigation.

The< strong>pyrrolidine scaffold is a common motif in many biologically active molecules, often found in pharmaceuticals due to its ability to mimic natural amino acid structures. In particular, the (R)-configuration of the pyrrolidine ring adds an additional layer of specificity, which is crucial for the design of enantiomerically pure drugs. This configuration ensures that the compound interacts with biological targets in a predictable and controlled manner, minimizing unwanted side effects.

The presence of the< strong>1-(9H-fluoren-9-ylmethyl) ester group in this compound introduces a bulky aromatic ring system, which can influence both the solubility and binding affinity of the molecule. Fluorene derivatives are known for their stability and fluorescence properties, making them valuable in various applications, including as probes in biochemical assays and as components in advanced materials. The ester functionality further enhances the versatility of this compound, allowing for modifications through hydrolysis or transesterification reactions.

In recent years, there has been growing interest in the development of chiral auxiliaries and ligands for asymmetric synthesis. The< strong>(R)-3-Methyl-pyrrolidine-1,3-dicarboxylic acid 1-(9H-fluoren-9-ylmethyl) ester has shown promise in this area, particularly as a building block for constructing complex molecular architectures. Its rigid structure and chiral center make it an excellent candidate for generating enantiomerically enriched libraries of compounds, which can be screened for biological activity.

The compound's potential applications extend beyond drug development. In materials science, the fluorene moiety can contribute to the development of organic semiconductors and light-emitting diodes (LEDs). The pyrrolidine core can also be functionalized to create polymers with specific mechanical and thermal properties. These attributes make it a valuable asset in the quest for novel materials with tailored functionalities.

Recent studies have highlighted the importance of understanding the stereochemical aspects of molecules in their biological context. The< strong>(R)-configuration of the pyrrolidine ring in< strong>2770894-96-5 ensures that interactions with biological targets are highly specific. This specificity is particularly crucial in medicinal chemistry, where small differences in molecular structure can lead to significant changes in activity and selectivity.

The fluorenylmethyl ester group also offers opportunities for further chemical manipulation. For instance, it can be used to introduce photolabile protecting groups or to link multiple functional units together through click chemistry reactions. These capabilities make it an attractive intermediate for synthetic chemists working on complex molecular architectures.

In conclusion, (R)-3-Methyl-pyrrolidine-1,3-dicarboxylic acid 1-(9H-fluoren-9-ylmethyl) ester (CAS No. 2770894-96-5) is a versatile compound with significant potential in both pharmaceuticals and materials science. Its unique structural features make it an excellent candidate for further research aimed at developing new drugs and advanced materials. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in driving innovation across multiple scientific disciplines.